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Compound of Interest

Compound Name: PSB-12105

Cat. No.: B1193546

Get Quote

Welcome to the technical support center for PSB-12105, a potent A₂B adenosine receptor

antagonist. This guide provides in-depth answers to frequently asked questions and

troubleshooting advice regarding the stability of PSB-12105 stock solutions, particularly when

stored at -20°C. Our goal is to equip researchers, scientists, and drug development

professionals with the necessary information to ensure the integrity and efficacy of their

experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended long-term storage
temperature for PSB-12105 stock solutions?
For long-term storage, lasting months to years, it is recommended to store PSB-12105 stock

solutions at -20°C.[1] The compound, as a solid powder, is also best stored at -20°C for

extended periods to ensure its stability for over three years.[1] While short-term storage of a

few days to weeks is acceptable at 4°C, -20°C is the standard for maintaining the compound's

integrity over time.[1]
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Q2: I've prepared a stock solution of PSB-12105 in
DMSO. How should I store it, and for how long is it
stable?
PSB-12105 is soluble in DMSO.[1] Once your stock solution is prepared, it is crucial to aliquot it

into single-use volumes. This practice is vital to avoid repeated freeze-thaw cycles, which can

degrade the compound.[2] These aliquots should be stored in tightly sealed vials at -20°C or

lower.[2][3]

A general guideline for small molecule stock solutions in DMSO is storage at -20°C for up to

one month, and at -80°C for up to six months for longer-term storage.[2][3] If a solution has

been stored at -20°C for more than a month, it is advisable to re-verify its efficacy before use.

[3]

Q3: Why is it so important to avoid multiple freeze-thaw
cycles?
Each freeze-thaw cycle exposes the compound to temperature fluctuations that can accelerate

its degradation. For compounds dissolved in solvents like DMSO, repeated freezing and

thawing can also lead to the compound precipitating out of the solution. This can be difficult to

detect visually and will result in an inaccurate final concentration in your experiments.

Aliquoting into volumes appropriate for a single experiment is the most effective way to mitigate

this risk.[2]

Q4: Can I use any type of tube for storing my PSB-12105
aliquots?
The choice of storage vial is critical for long-term stability. It is highly recommended to use

glass vials with Teflon-lined screw caps.[4] Standard polypropylene tubes, such as Eppendorf

tubes, can be permeable to solvents, including DMSO and water, leading to solvent

evaporation over time even when frozen.[4] This would increase the concentration of your stock

solution, leading to inaccurate experimental results. Teflon-lined caps provide a superior seal,

minimizing solvent loss.[4]
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Q5: My PSB-12105 was shipped at room temperature. Is
it still viable?
Yes. Small molecule compounds like PSB-12105 are generally stable for the duration of

shipping and normal handling at ambient temperatures.[2][5] Upon receipt, you should

immediately store the compound as recommended on the product's technical data sheet, which

for long-term storage is -20°C.[1][2]

Troubleshooting Guide
Issue: I am seeing inconsistent or weaker-than-expected
results in my assay using a previously prepared PSB-
12105 stock solution.
This is a common issue that can often be traced back to the stability of the stock solution. Here

is a systematic approach to troubleshoot this problem:

Step 1: Review Your Storage Protocol

Storage Temperature: Was the stock solution consistently stored at -20°C or lower?

Freeze-Thaw Cycles: How many times has the stock vial been thawed and refrozen? More

than a few cycles can be detrimental.

Aliquoting: Was the stock solution aliquoted after preparation?

Storage Vial: What type of vial was used for storage? Check for potential solvent

evaporation.

Step 2: Prepare a Fresh Stock Solution The most straightforward way to determine if your old

stock solution has degraded is to prepare a fresh one from the powdered compound. If your

experiment works as expected with the new stock, it is highly likely the original stock has lost its

potency.

Step 3: Consider Potential for Degradation While specific degradation pathways for PSB-12105
are not extensively published, small molecules can be susceptible to hydrolysis and oxidation.

[6][7][8] Using anhydrous DMSO and minimizing exposure to air and moisture when preparing
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and handling solutions can help prevent this.[5] Always allow the vial to warm to room

temperature before opening to prevent condensation of atmospheric water into the solution.[4]

The following workflow can help guide your decision-making process when encountering

unexpected results:
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Troubleshooting Workflow for PSB-12105 Stock Solution

Inconsistent/Weak Experimental Results

Review Storage Protocol:
- Temp (-20°C)?

- Freeze-Thaw Cycles?
- Aliquoted?

- Proper Vials?

Protocol Adhered To?

Prepare Fresh Stock Solution

Yes

Improve Storage Protocol:
- Aliquot into single-use volumes.
- Use glass vials with Teflon caps.

- Minimize freeze-thaw cycles.

No

Re-run Experiment with Fresh Stock

Results Now as Expected?

Old Stock Likely Degraded.
Discard and Use Fresh Stock.

Yes

Issue is Not Stock Solution.
Troubleshoot Other Assay Parameters.

No

Click to download full resolution via product page

Caption: Decision workflow for troubleshooting PSB-12105 stock solution stability.
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Experimental Protocols
Protocol for Preparation and Storage of PSB-12105
Stock Solution
This protocol outlines the best practices for preparing a stock solution of PSB-12105 in DMSO

and storing it to maintain its stability.

Materials:

PSB-12105 (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated pipettes

Sterile glass vials with Teflon-lined screw caps

Vortex mixer

Procedure:

Pre-dissolution Handling: Before opening the vial of powdered PSB-12105, centrifuge it

briefly to ensure all the powder is at the bottom.[2] Let the vial equilibrate to room

temperature before opening to minimize water condensation.[4][9]

Solvent Addition: Based on your desired stock concentration, calculate the required volume

of anhydrous DMSO. Carefully add the DMSO directly to the vial of PSB-12105.

Dissolution: Tightly cap the vial and vortex thoroughly until the compound is completely

dissolved. Gentle warming (e.g., in a 37°C water bath) can be used if necessary, but avoid

excessive heat.

Aliquoting: Immediately after dissolution, aliquot the stock solution into single-use volumes in

the recommended glass vials with Teflon-lined caps. The volume of each aliquot should be

appropriate for one experiment to avoid reusing a thawed aliquot.
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Storage: Label the aliquots clearly with the compound name, concentration, date, and

solvent. Store the aliquots at -20°C for storage up to one month or at -80°C for longer-term

storage (up to six months).[2][3]

Data Summary Table

Parameter Recommendation Rationale

Solvent Anhydrous DMSO

PSB-12105 is soluble in

DMSO; anhydrous grade

prevents hydrolysis.[1][5]

Storage Temp. -20°C (long-term)
Ensures stability for months to

years.[1]

Vial Type Glass with Teflon-lined cap
Prevents solvent evaporation

and contamination.[4]

Aliquoting Mandatory
Avoids detrimental freeze-thaw

cycles.[2]

Shelf-life (-20°C) Up to 1 month recommended

General guideline for optimal

potency of small molecules in

DMSO.[3]

Shelf-life (-80°C) Up to 6 months recommended
Enhanced stability for longer-

term storage.[2][3]

References
SMALL MOLECULES. Captivate Bio. [Link]

Preparation of Stock Solutions. Enfanos. [Link]

Degradation pathways of a peptide boronic acid derivative, 2-Pyz-(CO)-Phe-Leu-B(OH)(2).

Journal of Pharmaceutical Sciences. [Link]

Does short time storage of a small molecule at -20°C instead of 2-8°C before reconstitution

in solvent impact the molecules function? ResearchGate. [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://captivatebio.com/store/pub/media/documents/products/small_molecules/CaptivateBio-FAQs-Sheet-Small-Molecules.pdf
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.medkoo.com/products/30405
https://www.sigmaaldrich.com/HK/zh/technical-documents/technical-article/protein-biology/interrogation-protein-pathways/faqs-inhibitor-preparation
https://www.medkoo.com/products/30405
https://www.enfanos.com/stock-solutions
https://captivatebio.com/store/pub/media/documents/products/small_molecules/CaptivateBio-FAQs-Sheet-Small-Molecules.pdf
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://captivatebio.com/store/pub/media/documents/products/small_molecules/CaptivateBio-FAQs-Sheet-Small-Molecules.pdf
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://captivatebio.com/wp-content/uploads/2022/07/Captivate-Bio_Small-Molecules_FAQ.pdf
https://www.enfanos.com/wp-content/uploads/2021/05/Enfanos-Specification-Sheet-Stock-Solutions.pdf
https://pubmed.ncbi.nlm.nih.gov/10861001/
https://www.researchgate.net/post/Does_short_time_storage_of_a_small_molecule_at-20C_instead_of_2-8C_before_reconstitution_in_solvent_impact_the_molecules_function
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193546?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oxidation of polysorbates – An underestimated degradation pathway? PubMed. [Link]

Oxidation of polysorbates – An underestimated degradation pathway? - PMC. National

Center for Biotechnology Information. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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